Cas no 64963-58-2 (Delphinidin-3.7.3'-triglucosid)
64963-58-2 structure
Product Name:Delphinidin-3.7.3'-triglucosid
CAS No:64963-58-2
MF:C33H41O22
MW:789.665452718735
CID:2011909
Update Time:2025-04-21
Delphinidin-3.7.3'-triglucosid Chemical and Physical Properties
Names and Identifiers
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- Delphinidin-3.7.3'-triglucosid
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- Inchi: 1S/C33H40O22/c34-6-17-21(40)24(43)27(46)31(53-17)49-10-3-12(37)11-5-16(52-33-29(48)26(45)23(42)19(8-36)55-33)30(50-14(11)4-10)9-1-13(38)20(39)15(2-9)51-32-28(47)25(44)22(41)18(7-35)54-32/h1-5,17-19,21-29,31-36,40-48H,6-8H2,(H2-,37,38,39)/p+1
- InChI Key: VHSJCOIXEZIXCZ-UHFFFAOYSA-O
- SMILES: OCC1C(O)C(O)C(O)C(OC2C=C3C(C=C(C(C4C=C(OC5C(O)C(O)C(O)C(CO)O5)C(O)=C(O)C=4)=[O+]3)OC3C(O)C(O)C(O)C(CO)O3)=C(O)C=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 55
- XLogP3: -3.341
Delphinidin-3.7.3'-triglucosid Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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